Cas no 1240670-82-9 (5-Bromo-2-(2-chlorophenoxy)pyridine)

• Product Name: 5-Bromo-2-(2-chlorophenoxy)pyridine
• CAS No: 1240670-82-9
• MF: C₁₁H₇BrClNO
• MW: 284.536381006241
• MDL: MFCD14652051
• CID: 4764209
• Update Time: 2026-02-26

5-Bromo-2-(2-chlorophenoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2-chlorophenoxy)pyridine
• Y3935
• 5-Bromo-2-(2-chlorophenoxy)pyridine

• MDL： MFCD14652051
• Inchi： 1S/C11H7BrClNO/c12-8-5-6-11(14-7-8)15-10-4-2-1-3-9(10)13/h1-7H
• InChI Key： ZHWYKDRRKPFHJK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)OC1C=CC=CC=1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 4
• Topological Polar Surface Area: 22.1

Additional information on 5-Bromo-2-(2-chlorophenoxy)pyridine

Introduction to 5-Bromo-2-(2-chlorophenoxy)pyridine (CAS No. 1240670-82-9)

5-Bromo-2-(2-chlorophenoxy)pyridine, with the chemical identifier CAS No. 1240670-82-9, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both bromine and chlorine substituents, contribute to its unique reactivity and make it a valuable intermediate in synthetic chemistry.

The synthesis of 5-Bromo-2-(2-chlorophenoxy)pyridine involves a series of well-established organic reactions, including halogenation and etherification processes. The bromine atom at the 5-position and the chlorophenyl group at the 2-position provide multiple sites for further functionalization, enabling chemists to explore various derivatives with tailored properties. This flexibility has made it a popular choice for medicinal chemists seeking to develop novel compounds with enhanced efficacy and reduced side effects.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have shown that compounds containing bromine and chlorine substituents often exhibit potent biological activity against a range of targets, including enzymes and receptors involved in disease pathways. For instance, researchers have investigated the anti-inflammatory, antiviral, and anticancer properties of such molecules, highlighting their therapeutic promise.

One notable area of research has been the development of kinase inhibitors, where 5-Bromo-2-(2-chlorophenoxy)pyridine has been used as a key building block. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with many diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these conditions. The halogenated pyridine derivative's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it an effective scaffold for such inhibitors.

Another exciting application of 5-Bromo-2-(2-chlorophenoxy)pyridine lies in its use as an intermediate in the synthesis of agrochemicals. Pyridine-based compounds are known for their efficacy as pesticides and herbicides due to their ability to disrupt essential biological processes in pests. The structural features of this compound allow for modifications that enhance its stability and bioavailability, making it a valuable component in crop protection formulations.

The chemical properties of CAS No. 1240670-82-9, including its solubility, melting point, and reactivity, have been thoroughly characterized through experimental studies. These properties are essential for understanding how the compound behaves in different environments and how it can be optimized for various applications. For example, its solubility profile determines its suitability for formulation in different solvents, while its reactivity influences the choice of synthetic routes.

In conclusion, 5-Bromo-2-(2-chlorophenoxy)pyridine represents a versatile and promising compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features and biological activity make it a valuable tool for researchers seeking to develop novel therapeutics and crop protection agents. As our understanding of its properties continues to grow, so too will its applications in addressing some of the most pressing challenges in medicine and agriculture.